6-(2-Methoxy-5-methylphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione

• CAS RN: 876672-99-0
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.382
• IUPAC Name: 6-(2-methoxy-5-methylphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H19N5O3/c1-9-6-7-13(26-5)12(8-9)22-10(2)11(3)23-14-15(19-17(22)23)21(4)18(25)20-16(14)24/h6-8H,1-5H3,(H,20,24,25)
• InChI Key: FTQJCLMRKBWZOV-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)N2C(=C(N3C2=NC4=C3C(=O)NC(=O)N4C)C)C
• solubility: not available

Description

The compound “6-(2-Methoxy-5-methylphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione” is a complex organic molecule. It contains a purine ring, which is a common structure in many biological molecules like DNA and RNA, and an imidazole ring, which is found in many drugs and natural products.

Molecular Structure Analysis

The compound contains several functional groups and rings that can contribute to its properties. The purine and imidazole rings can participate in hydrogen bonding and π-π stacking interactions, which can be important in binding with biological targets.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. For example, the imidazole ring can act as a nucleophile in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy and methyl groups could affect its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs with similar structures work by interacting with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards of this compound would need to be determined through experimental studies. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential uses. Given its complex structure, it could have interesting biological activity.